5,5,5-trifluoro-2-hydroxypentanoic acid

• IUPAC Name: 5,5,5-trifluoro-2-hydroxypentanoic acid
• InChI: InChI=1S/C5H7F3O3/c6-5(7,8)2-1-3(9)4(10)11/h3,9H,1-2H2,(H,10,11)
• InChI Key: IQFJCMWLQCJNHL-UHFFFAOYSA-N
• Canonical SMILES: C(CC(F)(F)F)C(C(=O)O)O
• Molecular Formula: C5H7F3O3
• Molecular Weight: 172.10 g/mol

Description

5,5,5-Trifluoro-2-hydroxypentanoic acid (TFHPA) is an organic acid with the chemical formula C5H6F3O3. It is a colorless solid that is soluble in water and has a low melting point. TFHPA is a relatively new compound, first synthesized in the early 2000s, and has since been studied for its potential applications in a variety of fields.

Scientific Research Applications

5,5,5-trifluoro-2-hydroxypentanoic acid has been studied for potential applications in a variety of scientific fields. It has been used in the synthesis of novel compounds such as trifluoromethylated amides and esters, as well as in the synthesis of novel heterocyclic compounds. It has also been used in the synthesis of novel peptides and peptidomimetics.

Mechanism of Action

5,5,5-trifluoro-2-hydroxypentanoic acid is believed to act as an inhibitor of the enzyme dihydrofolate reductase (DHFR). DHFR is an important enzyme involved in the synthesis of nucleotides, which are necessary for the replication of DNA. This compound is thought to bind to the active site of DHFR, preventing the enzyme from catalyzing the reaction and thus inhibiting the synthesis of nucleotides.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. In vitro studies have shown that this compound can inhibit the growth of certain cancer cells, as well as inhibit the replication of certain viruses. Additionally, this compound has been shown to inhibit the activity of certain enzymes involved in the metabolism of carbohydrates, proteins, and lipids.

Advantages and Limitations for Lab Experiments

5,5,5-trifluoro-2-hydroxypentanoic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and can be stored for long periods of time without degradation. Additionally, it is relatively non-toxic and does not have any known side effects. However, this compound is not very soluble in organic solvents, and thus can be difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research involving 5,5,5-trifluoro-2-hydroxypentanoic acid. These include further studies on its potential applications in the synthesis of novel compounds, as well as its potential effects on biochemical and physiological processes. Additionally, further studies could be conducted on the mechanism of action of this compound, as well as on its potential toxicity and side effects. Finally, further studies could be conducted on the solubility of this compound in organic solvents, as this could help make it more useful in laboratory experiments.

Synthesis Methods

5,5,5-trifluoro-2-hydroxypentanoic acid is synthesized through a two-step process. The first step involves the reaction of trifluoroacetic anhydride with 2-hydroxy-5-methylpentanoic acid in an aqueous medium. This reaction results in the formation of the intermediate compound 5,5,5-trifluoro-2-hydroxy-5-methylpentanoic acid. The second step involves the reaction of this intermediate compound with hydrochloric acid. This reaction results in the formation of this compound.